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Compound of Interest

Compound Name: RebaudiosideF

Cat. No.: B13024337

Get Quote

Executive Summary
In the context of Stevia rebaudiana secondary metabolism, Rebaudioside A (Reb A) and

Rebaudioside F (Reb F) represent two distinct classes of diterpene glycosides. While Reb A is

the industry standard for high-purity natural sweeteners (accounting for 2–5% of dry leaf

weight), Reb F remains a "minor glycoside," typically present at <0.2% to 0.4%.

This abundance gap is not merely agronomical but enzymatic: it stems from the specificity of

UDP-glycosyltransferases (UGTs) favoring glucosylation over xylosylation at the C-13 position.

For drug development and formulation scientists, understanding this ratio is critical, as Reb F’s

unique xylosyl-moiety offers distinct solubility and receptor-binding properties that differ from

the glucose-heavy Reb A, despite the challenge of isolation.

Structural & Chemical Divergence
Both molecules share the same tetracyclic diterpene backbone (steviol), but they diverge at the

C-13 glycosylation site.

Rebaudioside A (C₄₄H₇₀O₂₃): Features a "tri-glucose" tail at C-13. It is a tetra-glucoside.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13024337#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13024337?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rebaudioside F (C₄₃H₆₈O₂₂): Structurally analogous to Reb A but substitutes one glucose

unit with a xylose unit at the C-13 moiety.

Feature Rebaudioside A (Reb A) Rebaudioside F (Reb F)

Molecular Formula C₄₄H₇₀O₂₃ C₄₃H₆₈O₂₂

Molar Mass 967.01 g/mol ~937 g/mol

Glycosylation Pattern
13-O-β-sophorosyl (2-Glc)-β-

Glc

13-O-(2-Xyl-3-Glc)-β-Glc

(Xylosyl analogue)

Primary Aglycone Steviol Steviol

Solubility (Water) Moderate (improved by heat)
Lower than Reb A (due to

xylose hydrophobicity)

Quantitative Abundance in Dry Leaves
The concentration of steviol glycosides varies significantly by cultivar (e.g., Morita II vs. wild-

type), but the ratio between Reb A and Reb F remains consistently skewed.

Table 1: Comparative Abundance (% Dry Weight)
Component

Typical Range (%
w/w)

High-Yield Cultivar
(% w/w)

Ratio (Reb A : Reb
F)

Rebaudioside A 2.0% – 5.0% 10.0% – 13.0% ~20:1 to 50:1

Rebaudioside F 0.1% – 0.2% < 0.4% N/A

Stevioside (Ref) 5.0% – 10.0% > 12.0% N/A
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Technical Insight: The low abundance of Reb F is a biosynthetic bottleneck. The enzyme

responsible for elongating the sugar chain at C-13 has a significantly higher affinity for UDP-

glucose than for UDP-xylose, relegating Reb F to a byproduct status in standard metabolic flux.

Biosynthetic Pathway & Enzymatic Logic
The divergence occurs late in the steviol glycoside pathway. Both molecules originate from

Stevioside. The critical differentiation is the donor sugar molecule (UDP-Glucose vs. UDP-

Xylose) utilized by the glycosyltransferase.

Visualization: Biosynthetic Divergence
The following diagram illustrates the enzymatic fork where Reb A and Reb F split.
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Caption: Biosynthetic fork showing the dominance of the Glucosylation pathway (Reb A) over

Xylosylation (Reb F).
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Isolation & Analytical Protocols
Separating Reb F from the complex leaf matrix is challenging due to its structural similarity to

Reb A and Reb C.

Extraction Workflow
Solvent Extraction: Dry leaves are extracted with hot water (60–80°C) or aqueous ethanol

(70%).

Clarification: Filtration and treatment with Ca(OH)₂ or FeCl₃ to remove pigments/pectins.

Adsorption: The filtrate is passed through macroporous adsorption resin (e.g., Diaion HP-20).

Glycosides bind; impurities wash away.

Elution: Glycosides are eluted with ethanol.

Chromatographic Separation (HPLC)
Because Reb F is a minor peak often obscured by the "tail" of major glycosides, high-resolution

columns are required.

Column: C18 (Reversed-Phase) or Amino (NH₂) columns.

Mobile Phase: Acetonitrile : Water (Gradient elution).

Detection: UV at 210 nm.

Elution Order (Typical C18):

Rebaudioside D (Most polar)[1]

Rebaudioside A (RT ~5.9 min)

Stevioside[2][3][4][5][1][6][7][8][9][10]

Rebaudioside F (RT ~7.3 min)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7264896/
https://scispace.com/pdf/stevia-rebaudiana-bertoni-chemical-composition-and-y7xvd4ue4m.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10375593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920402/
https://foodadditives.net/natural-sweeteners/rebaudioside-a/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7264896/
https://baynsolutions.com/en/how-stevia-extract-is-produced-from-stevia-leaf/1117328
https://bibliotekanauki.pl/articles/2173426.pdf
https://www.researchgate.net/publication/333540055_Extraction_of_steviol_glycosides_from_dried_Stevia_rebaudiana_by_pressurized_hot_water_extraction
https://patents.google.com/patent/US8728545B2/en
https://bibliotekanauki.pl/articles/2049307.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13024337?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rebaudioside C Note: Reb F elutes after Reb A and Stevioside on standard C18 gradients

due to the xylose moiety rendering it slightly less polar than the glucose-only Reb A.

Visualization: Isolation Logic
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Caption: Workflow to isolate minor Reb F by processing the mother liquor after Reb A

crystallization.

Functional Implications for Drug Development
For researchers utilizing these glycosides as excipients or active agents:

Taste Masking: Reb F has been identified as a potential modulator. While Reb A has a

metallic aftertaste, minor glycosides like Reb F (and Reb D/M) often possess a "rounder"

sensory profile, though Reb F's specific bitterness is debated and concentration-dependent.

Solubility Limits: The xylose substitution reduces hydrophilicity compared to Reb A. In liquid

formulations, Reb F may require co-solvents or inclusion complexes (e.g., cyclodextrins) if

used at high concentrations.

Regulatory Status: While Reb A is GRAS (Generally Recognized As Safe) and widely

approved (E960), Reb F is often covered under the umbrella of "Steviol Glycosides" (E960a)

provided it meets purity specifications (>95% total glycosides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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